Cas no 110086-31-2 (1H-Pyrazol-3-amine, 5-(1-methylcyclohexyl)-)

• Product Name: 1H-Pyrazol-3-amine, 5-(1-methylcyclohexyl)-
• CAS No: 110086-31-2
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 1190721
• PubChem ID: 86156115
• Update Time: 2025-04-20

1H-Pyrazol-3-amine, 5-(1-methylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 5-(1-methylcyclohexyl)-
• 5-(1-methylcyclohexyl)-1H-pyrazol-3-amine
• 3-(1-Methylcyclohexyl)-1H-pyrazol-5-amine
• AT38770
• EN300-1150350
• 110086-31-2

• Inchi： 1S/C10H17N3/c1-10(5-3-2-4-6-10)8-7-9(11)13-12-8/h7H,2-6H2,1H3,(H3,11,12,13)
• InChI Key： JBVHPGFVTVMNEV-UHFFFAOYSA-N
• SMILES： N1C(=CC(N)=N1)C1(C)CCCCC1

Computed Properties

• Exact Mass: 179.14241
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.7